Cas no 1361677-65-7 (3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine)
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine
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- Inchi: 1S/C12H6Cl2F3NO/c13-6-1-2-7(9(14)3-6)8-4-18-5-10(15)11(8)19-12(16)17/h1-5,12H
- InChI Key: LINIEXDSCMFISG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C=NC=C(C=1OC(F)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- XLogP3: 4.8
- Topological Polar Surface Area: 22.1
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029282-250mg |
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine |
1361677-65-7 | 97% | 250mg |
720.80 USD | 2021-06-10 | |
| Alichem | A023029282-500mg |
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine |
1361677-65-7 | 97% | 500mg |
1,048.60 USD | 2021-06-10 | |
| Alichem | A023029282-1g |
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine |
1361677-65-7 | 97% | 1g |
1,747.20 USD | 2021-06-10 |
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine
Introduction to 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361677-65-7)
3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine, identified by its CAS number 1361677-65-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of multiple fluorine atoms and chloro substituents, contribute to its unique chemical properties and potential pharmacological effects.
The synthesis of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of fluorine atoms at the 5-position and the difluoromethoxy group at the 4-position introduces electron-withdrawing and electron-donating effects that modulate the reactivity and selectivity of the molecule. These modifications are critical in fine-tuning the pharmacokinetic and pharmacodynamic properties of the compound, which are essential for its efficacy as a drug candidate.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various diseases. For instance, preliminary in vitro studies have indicated that this molecule could interfere with pathways involved in inflammation and cancer progression, offering potential therapeutic benefits.
The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and prolonged half-life in vivo. In the case of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine, the fluorine atoms at the 5-position and 4-position likely contribute to these desirable properties. Additionally, the dichlorophenyl group provides further electronic modulation, influencing the overall reactivity and bioavailability of the molecule.
Current research in drug discovery increasingly relies on high-throughput screening (HTS) techniques to identify novel bioactive compounds. 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine has been subjected to such screens due to its structural complexity and potential biological relevance. The results from these screenings have provided valuable insights into its interactions with various biological targets, paving the way for further optimization.
The pharmacological profile of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine is still under investigation, but early findings are promising. Researchers are particularly interested in its potential as an anti-inflammatory agent. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways could lead to new treatments that address these conditions more effectively than existing therapies.
In addition to its anti-inflammatory potential, 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine may also have applications in oncology. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. By targeting these differences, fluorinated pyridines like this one could selectively inhibit tumor growth while minimizing side effects on healthy tissues. Preclinical studies are ongoing to explore these possibilities further.
The development of new drugs is a complex process that requires extensive characterization of both chemical properties and biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play crucial roles in confirming the structure and purity of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine. These methods provide detailed information about molecular geometry and electronic distribution, which are essential for understanding its behavior in biological systems.
One of the challenges in drug development is ensuring that a compound remains stable under various storage conditions. Fluorochemicals can be sensitive to light, heat, and moisture, requiring careful handling during synthesis and formulation. Researchers have developed strategies to enhance the stability of 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine, including protective coatings and controlled environments for storage.
The future prospects for 3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine are promising given its unique structural features and potential biological activities. As research continues, new applications may emerge beyond anti-inflammation and oncology. For example, its ability to interact with specific enzymes or receptors could make it useful in treating neurological disorders or infectious diseases.
In conclusion,3-(2,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361677-65-7) represents an exciting area of research with significant implications for pharmaceutical development. Its structural complexity and multifaceted biological potential make it a compelling candidate for further exploration. As scientists delve deeper into understanding its properties and mechanisms of action, this compound is poised to contribute valuable insights into modern medicine.
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